Cas no 2138140-85-7 (2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-5-methylpyridine)

• Product Name: 2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-5-methylpyridine
• CAS No: 2138140-85-7
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5760395
• PubChem ID: 165470113
• Update Time: 2025-07-09

2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-5-methylpyridine
• EN300-1076816
• 2138140-85-7
• 2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-5-methylpyridine

• Inchi： 1S/C13H14N2O/c1-9-2-3-11(15-8-9)12-13-10(4-6-14-12)5-7-16-13/h2-3,5,7-8,12,14H,4,6H2,1H3
• InChI Key： BRBOWDVEXRRWOI-UHFFFAOYSA-N
• SMILES： O1C=CC2CCNC(C3C=CC(C)=CN=3)C1=2

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-5-methylpyridine

Compound CAS No. 2138140-85-7: 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-5-methylpyridine

The compound with CAS number 2138140-85-7, known as 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-5-methylpyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a fused furan moiety. The presence of the methyl group at the 5-position of the pyridine ring adds to its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in coordinate covalent bonding, where the nitrogen atoms in the pyridine ring can act as Lewis bases. This property makes it a promising candidate for use in coordination polymers and metal-organic frameworks (MOFs). Additionally, the compound's ability to undergo redox reactions has been investigated, suggesting its potential in electrochemical applications such as batteries and sensors.

The synthesis of 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-5-methylpyridine involves a multi-step process that typically begins with the preparation of the furan-containing precursor. One common approach is the use of a Friedel-Crafts alkylation reaction to introduce the methyl group at the 5-position. Subsequent steps involve cyclization reactions to form the fused pyridine-furan structure. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of physical properties, this compound exhibits a high degree of stability under ambient conditions. Its melting point and solubility characteristics make it suitable for use in various organic synthesis protocols. Furthermore, spectroscopic studies have revealed its strong absorption bands in the UV-vis spectrum, which could be exploited for applications in optoelectronics.

The biological activity of 2-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-5-methylpyridine has also been a topic of interest. Preliminary assays have shown that it exhibits moderate cytotoxicity against certain cancer cell lines. This finding has prompted further investigations into its potential as an anticancer agent or as a lead compound for drug development.

Looking ahead, the development of novel synthetic routes and the exploration of new functionalizations will be crucial for unlocking the full potential of this compound. Its unique structure and versatile reactivity make it an attractive target for researchers across multiple disciplines.